Cas no 55533-24-9 ((S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid)

• Product Name: (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• CAS No: 55533-24-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD00038139
• CID: 56780
• PubChem ID: 87570446
• Update Time: 2025-08-05

(S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2S)-3-(4-Aminophenyl)-2-[(tert-butoxycarbonyl)amino]propanoic acid
• 4-Amino-N-(tert-butoxycarbonyl)-L-phenylalanine
• Boc-4-Amino-L-phenylalanine
• 4-Amino-N-Boc-L-phenylalanine
• Boc-4-Amino-Phe-OH
• Boc-L-4-aminophe
• Boc-L-4-Aminophenylalanine
• Boc-L-Phe(4-NH2)-OH
• Boc-p-amino-Phe-OH
• Boc-Phe(4-NH2)-OH
• (2S)-3-(4-aminophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• BOC-PHE(4'-NH2)-OH
• O10217
• PD196489
• Boc-Phe(4-NH2)-OH, >=98.0% (HPLC)
• J-519906
• AC-9059
• (2S)-3-(4-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• (2S)-3-(4-aminophenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• 55533-24-9
• CS-W007620
• Boc-4-Amino-L-Phe-OH
• Boc-para-aminophenylalanine
• MFCD00038139
• (2S)-3-(4-aminophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• AKOS015841395
• 4-Amino-N-[(1,1-dimethylethoxy)carbonyl]-1-phenylalanine
• (S)-3-(4-aminophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• AS-18417
• DTXSID30375793
• EN300-6497686
• M01307
• SCHEMBL376103
• N-tert-Butoxycarbonyl-4-amino-L-phenylalanine
• N-Boc-4-aminophenylalanine
• AM20050367
• Boc-4-Amino-L-phenylalanine Boc-Phe(4-NH2)-OH
• (2S)-3-(4-aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• boc-4-aminophenylalanine
• HY-W007620
• Boc-p-amino-L-phenylalanine
• NDMVQEZKACRLDP-NSHDSACASA-N
• 4-Amino-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
• BP-30225
• N-Boc 4-aminophenylalanine
• A830693
• N-alpha-t-Butoxycarbonyl-DL-4-amino-phenylalanine
• Boc-p-amino-L-Phe-OH
• A2131

• MDL： MFCD00038139
• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8,15H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： NDMVQEZKACRLDP-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14200
• Monoisotopic Mass: 280.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.213
• Melting Point: 124-130°C
• Boiling Point: 484.9℃ at 760 mmHg
• Flash Point: 247.0±27.3 °C
• PSA: 101.65000
• LogP: 2.76130
• Specific Rotation: +20 ~ +25° (C=1 in MeOH)
• Solubility: Not determined

(S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-28
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid

Introduction to (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic Acid (CAS No. 55533-24-9)

(S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid, with the CAS number 55533-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its chiral center and protective group, plays a crucial role in the synthesis of various pharmacologically active molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid consists of a propanoic acid backbone substituted with a 4-aminophenyl group and a tert-butoxycarbonyl (Boc) protected amino group. This configuration provides a versatile platform for further functionalization, enabling the synthesis of complex molecules with tailored biological activities. The presence of the chiral center at the second carbon atom ensures that the compound exists as a specific enantiomer, which is critical for achieving optimal pharmacological effects.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical applications. The demand for such compounds stems from their improved efficacy and reduced side effects compared to racemic mixtures. (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid exemplifies this trend, as it serves as a key building block in the synthesis of chiral drugs that target specific biological pathways.

One of the most compelling aspects of this compound is its utility in peptide mimetics and peptidomimetic drug design. Peptides and peptidomimetics have emerged as important therapeutic agents due to their high specificity and biocompatibility. The Boc-protected amino group in (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid allows for selective deprotection under mild acidic conditions, facilitating the stepwise assembly of complex peptide structures. This feature has been exploited in the development of novel treatments for various diseases, including cancer, inflammatory disorders, and infectious diseases.

Recent studies have highlighted the potential of (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid in the synthesis of small molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes are integral to numerous biological processes, and their inhibition can lead to therapeutic benefits. For instance, research has demonstrated that derivatives of this compound can inhibit proteases involved in cancer progression and inflammation. The ability to fine-tune the structure of these derivatives allows for the development of highly selective inhibitors with minimal off-target effects.

The chiral nature of (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid also makes it a valuable tool in studying enantioselective catalysis. Transition metal-catalyzed reactions are widely used in organic synthesis, and enantioselective versions of these reactions have enabled the efficient production of enantiomerically pure compounds. The use of this compound as a ligand or substrate in such reactions has led to significant advances in asymmetric synthesis, paving the way for more efficient and sustainable drug production methods.

In addition to its role in drug development, (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid has found applications in materials science and nanotechnology. Its ability to form stable complexes with metal ions has been utilized in the design of metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage, separation technologies, and catalysis. The chiral environment provided by this compound can also influence the properties of MOFs, leading to materials with tailored functionalities.

The synthesis of (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid involves multi-step organic transformations, including stereoselective protection-deprotection sequences and functional group interconversions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the versatility of this compound but also showcase the latest developments in synthetic organic chemistry.

The future prospects for (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid are promising, with ongoing research exploring its potential in new therapeutic areas. The integration of computational chemistry and artificial intelligence into drug discovery is expected to accelerate the identification of novel applications for this compound. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes, reducing environmental impact while maintaining high efficiency.

In conclusion, (S)-3-(4-Aminophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid (CAS No. 55533-24-9) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in drug development and materials science is likely to grow even further.